Cas no 1541155-92-3 (methyl 2-(3-ethylphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(3-ethylphenyl)-2-hydroxyacetate
• CAS No: 1541155-92-3
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6007681
• PubChem ID: 81570090
• Update Time: 2025-10-30

methyl 2-(3-ethylphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-ethylphenyl)-2-hydroxyacetate
• AKOS020148940
• 1541155-92-3
• EN300-1851819

• Inchi： 1S/C11H14O3/c1-3-8-5-4-6-9(7-8)10(12)11(13)14-2/h4-7,10,12H,3H2,1-2H3
• InChI Key： ORGNNBADMJHJCT-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CC=C(CC)C=1

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-(3-ethylphenyl)-2-hydroxyacetate

Exploring Methyl 2-(3-ethylphenyl)-2-hydroxyacetate (CAS No. 1541155-92-3): Properties, Applications, and Innovations

Methyl 2-(3-ethylphenyl)-2-hydroxyacetate (CAS No. 1541155-92-3) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This ester derivative, characterized by its hydroxyacetate moiety and 3-ethylphenyl group, exhibits unique reactivity and solubility profiles. Researchers are increasingly exploring its potential as a building block for chiral synthesis and intermediate applications in drug development.

The compound’s molecular structure combines a phenyl ring with an ethyl substituent at the meta position, enhancing its steric and electronic properties. This configuration is particularly valuable in asymmetric catalysis, a hot topic in green chemistry. Recent studies highlight its role in optimizing enantioselective reactions, aligning with the industry’s push toward sustainable and efficient synthetic routes. Questions like “How does methyl 2-(3-ethylphenyl)-2-hydroxyacetate improve yield in chiral synthesis?” reflect growing user interest in its mechanistic advantages.

In analytical chemistry, CAS No. 1541155-92-3 is noted for its compatibility with HPLC and GC-MS techniques, making it a reliable reference standard. Its hydrophilic-lipophilic balance (HLB) also sparks discussions in formulation science, especially for cosmetic emulsions and controlled-release systems. A trending search query—“Best solvents for dissolving methyl 2-(3-ethylphenyl)-2-hydroxyacetate”—underscores practical challenges addressed in recent patents.

Innovations in biodegradable polymers have further elevated the relevance of this compound. Its hydroxyacetate group facilitates copolymerization with lactones, a breakthrough highlighted in ACS Sustainable Chemistry & Engineering. Environmental concerns drive searches like “Is 1541155-92-3 eco-friendly?”, prompting manufacturers to disclose lifecycle assessments.

From a commercial standpoint, suppliers emphasize high-purity grades (>98%) to meet GMP standards, catering to pharmaceutical demand. Regulatory filings, such as REACH compliance data, are frequently requested, reflecting stringent industry requirements. The compound’s stability under ambient storage conditions adds to its logistical appeal.

Future prospects include its integration into AI-driven drug discovery pipelines, where its structural features are mined for bioisosteric replacements. As computational tools advance, queries like “Methyl 2-(3-ethylphenyl)-2-hydroxyacetate in machine learning QSAR models” are anticipated to rise, bridging chemistry with digital innovation.